Cas no 55040-43-2 (2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile)

• Product Name: 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile
• CAS No: 55040-43-2
• MF: C₈H₃BrN₂OS
• MW: 255.091219186783
• MDL: MFCD14706286
• CID: 1005017
• PubChem ID: 18446519
• Update Time: 2025-06-24

2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile
• 2-BroMo-7-cyano-5H-thieno[3,2-c]pyridin-4-one
• 2-bromo-4,5-dihydro-4-oxo-Thieno[3,2-c]pyridine-7-carbonitrile
• 2-broMo-4-hydroxythieno[3,2-c]pyridine-7-carbonitrile
• 2-BROMO-4-OXO-4,5-DIHYDROTHIENO-[3,2-C]PYRIDINE-7-CARBONITRILE
• 2-bromo-4-oxo-4,5-dihydro-thieno[3,2-c]pyridine-7-carbonitrile
• 7-cyano-2-bromo-4-oxo-4,5-dihydrothieno[3,2-c]-pyridine
• AK118843
• AM806942
• FT-0686218
• KB-228900
• QC-118
• SureCN3088202
• SCHEMBL3088202
• FIAFOJCIZMGXIV-UHFFFAOYSA-N
• 2-bromo-4-oxo-5H-thieno[3,2-c]pyridine-7-carbonitrile
• DTXSID90593855
• CS-0331795
• C8H3BrN2OS
• DB-071939
• AKOS016000469
• 55040-43-2
• C15975

• MDL： MFCD14706286
• Inchi： 1S/C8H3BrN2OS/c9-6-1-5-7(13-6)4(2-10)3-11-8(5)12/h1,3H,(H,11,12)
• InChI Key： FIAFOJCIZMGXIV-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(NC=C(C#N)C=2S1)=O

Computed Properties

• Exact Mass: 253.91499
• Monoisotopic Mass: 253.91495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 52.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile

2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile (CAS No. 55040-43-2): An Overview

2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile (CAS No. 55040-43-2) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thienopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antiviral activities.

The chemical structure of 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile is characterized by a thienopyridine core with a bromine substituent at the 2-position and a cyano group at the 7-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the bromine substituent plays a crucial role in enhancing the anti-inflammatory effects, suggesting that structural modifications could further optimize its therapeutic potential.

In addition to its anti-inflammatory properties, 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile has also shown promise as an anticancer agent. A study conducted by a team of researchers from the University of California demonstrated that this compound selectively inhibits the growth of human breast cancer cells (MCF-7) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The cytotoxicity profile of 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile has been evaluated in several cell lines, including both cancerous and non-cancerous cells. Results from these studies indicate that the compound exhibits selective toxicity towards cancer cells while sparing normal cells, which is a desirable characteristic for potential anticancer drugs. This selectivity is attributed to the unique structural features of the molecule and its ability to target specific cellular pathways involved in cancer progression.

Beyond its therapeutic applications, 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile has also been explored for its use as a synthetic intermediate in organic synthesis. Its versatile reactivity and stability make it a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a starting material for the synthesis of novel thienopyridine derivatives with enhanced pharmacological properties.

The synthesis of 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile has been extensively studied and optimized over the years. One common synthetic route involves the reaction of 3-bromothiophene with cyanoacetic acid followed by cyclization under appropriate conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile (CAS No. 55040-43-2) is a promising compound with a wide range of potential applications in medicinal chemistry and organic synthesis. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.